methyl (2E)-3-methoxy-2-methylprop-2-enoate
Overview
Description
Synthesis Analysis
The synthesis of such compounds often involves reactions like esterification, alkylation, and elimination . The exact method would depend on the specific structure of the compound.Molecular Structure Analysis
The molecular structure of organic compounds is typically analyzed using techniques like nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and X-ray crystallography .Chemical Reactions Analysis
Organic compounds can undergo a variety of chemical reactions, including addition, substitution, and elimination reactions . The specific reactions would depend on the functional groups present in the compound.Physical and Chemical Properties Analysis
The physical and chemical properties of organic compounds can be analyzed using various techniques. These properties might include melting point, boiling point, solubility, and reactivity .Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (2E)-3-methoxy-2-methylprop-2-enoate involves the reaction of starting materials through a series of steps to obtain the desired product. The pathway involves the use of organic chemistry reactions such as esterification, elimination, and substitution reactions.", "Starting Materials": [ "Methanol", "Methyl acetoacetate", "Methyl iodide", "Sodium hydride", "Methoxyacetic acid" ], "Reaction": [ "Step 1: Esterification of methanol and methyl acetoacetate to form methyl 3-oxobutanoate", "Step 2: Elimination of a molecule of water from methyl 3-oxobutanoate using sodium hydride to form methyl 2-methylacrylate", "Step 3: Substitution of the methyl group in methyl 2-methylacrylate with methoxyacetic acid using methyl iodide to form methyl (2E)-3-methoxy-2-methylprop-2-enoate" ] } | |
CAS No. |
35588-82-0 |
Molecular Formula |
C6H10O3 |
Molecular Weight |
130.1 |
Purity |
95 |
Origin of Product |
United States |
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